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Compound of Interest

Compound Name: Beflubutamid

Cat. No.: B1667910 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of commercial Beflubutamid formulations, supported by available data

and detailed experimental protocols. Beflubutamid is a selective herbicide utilized for the

control of broadleaf weeds in cereal crops such as wheat, barley, rye, and triticale.[1][2] It is

commercially available in two primary forms: a racemic mixture containing equal parts of its two

stereoisomers, (R)- and (S)-beflubutamid, and an enantiomerically pure formulation containing

only the more active (S)-enantiomer, known as Beflubutamid-M.[1][3]

Executive Summary
The primary distinction between commercial Beflubutamid formulations lies in their

stereochemistry, which directly impacts their herbicidal efficacy. Laboratory and field data

indicate that the (S)-enantiomer (Beflubutamid-M) is substantially more potent than the

racemic mixture. This increased activity allows for lower application rates of Beflubutamid-M

to achieve comparable or superior weed control, potentially reducing the environmental load of

the active ingredient. Formulations are typically available as suspension concentrates (SC) or

emulsifiable concentrates (EC).[1] While direct comparative field trial data between specific

commercial brands is limited in publicly available literature, the significant difference in

biological activity between the racemic form and the pure (S)-enantiomer is the critical factor for

consideration.
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Data Presentation: Racemic Beflubutamid vs.
Beflubutamid-M
The following tables summarize the key comparative aspects of racemic Beflubutamid and

Beflubutamid-M based on available data.

Table 1: Comparison of Herbicidal Activity

Feature
Racemic
Beflubutamid

Beflubutamid-M
((S)-enantiomer)

Data Source

Relative Herbicidal

Activity
Baseline

At least 1000x more

active than the (+)-

enantiomer in

biotests. Up to 10x

more active in field

applications, allowing

for significantly lower

application rates.

Typical Application

Rate

Higher (specific rates

vary by product)
50-100 g/ha

Inactive Isomer

Contains

approximately 50%

(R)-enantiomer, which

is considered inactive.

The inactive (R)-

enantiomer is not

present.

Table 2: General Properties and Formulation Characteristics
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Property
Racemic
Beflubutamid

Beflubutamid-M Data Source

Common Commercial

Products

Herbaflex, Beflex,

Fundatis
Basalin

Typical Formulation

Types

Suspension

Concentrate (SC),

Emulsifiable

Concentrate (EC)

Suspension

Concentrate (SC),

Emulsifiable

Concentrate (EC)

Weed Spectrum

Annual broadleaf

weeds including

Chickweed, Field

Pansy, Mayweed, and

Speedwell.

Similar to racemic

Beflubutamid, with

high efficacy on a

range of broadleaf

weeds.

Crop Safety

Generally safe for use

on wheat, barley, rye,

and triticale.

Selective for cereal

crops due to rapid

metabolism by

monocots.

Mode of Action: Inhibition of Carotenoid
Biosynthesis
Beflubutamid and Beflubutamid-M are classified in the HRAC (Herbicide Resistance Action

Committee) Group F1. Their mode of action is the inhibition of the enzyme phytoene

desaturase (PDS), a key enzyme in the carotenoid biosynthesis pathway. The inhibition of PDS

leads to a depletion of carotenoids, which are essential for protecting chlorophyll from photo-

oxidation. This results in the characteristic "bleaching" symptoms (chlorosis) on new leaves,

followed by necrosis and eventual death of the susceptible weed.
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Beflubutamid's inhibition of Phytoene Desaturase (PDS).

Experimental Protocols
Detailed methodologies are crucial for the accurate comparison of herbicide formulations.

Below are representative protocols for key experiments.

Field Trial Protocol for Efficacy and Crop Phytotoxicity
Assessment
Objective: To compare the efficacy and crop safety of a racemic Beflubutamid formulation

(e.g., Herbaflex SC) and a Beflubutamid-M formulation (e.g., Basalin SC) on major broadleaf

weeds in winter wheat.

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 3m x 10m.

Treatments:

Untreated Control

Racemic Beflubutamid SC at the recommended label rate.

Racemic Beflubutamid SC at twice the recommended label rate.
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Beflubutamid-M SC at its recommended label rate.

Beflubutamid-M SC at twice its recommended label rate.

Application: Post-emergence application at the 2-4 leaf stage of the weeds and the 3-leaf to

early tillering stage of the wheat. Application with a calibrated backpack sprayer.

Data Collection:

Weed Control Efficacy: Visual assessment of percent weed control for each species at 14,

28, and 56 days after treatment (DAT) using a 0-100% scale (0 = no control, 100 = complete

control). Weed counts per square meter can also be conducted.

Crop Phytotoxicity: Visual assessment of crop injury at 7, 14, and 28 DAT using a 0-100%

scale (0 = no injury, 100 = crop death). Symptoms to note include stunting, chlorosis, and

necrosis.

Crop Yield: Harvest the central area of each plot and determine the grain yield, adjusted to a

standard moisture content.
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Trial Setup
(RCBD, 4 Reps)

Herbicide Application
(Racemic vs. B-M at 1x & 2x rates)

Data Collection

Weed Control Efficacy
(Visual Assessment, Counts)

Crop Phytotoxicity
(Visual Assessment)

Crop Yield
(Harvest)

Statistical Analysis
(ANOVA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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